1-acetyl-5-bromo-N-(2-chlorobenzyl)indoline-7-sulfonamide

• IUPAC Name: [4-(4-fluorophenyl)-1,1-dioxo-1λ6,4-benzothiazin-2-yl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C19H17FN2O3S/c20-14-7-9-15(10-8-14)22-13-18(19(23)21-11-3-4-12-21)26(24,25)17-6-2-1-5-16(17)22/h1-2,5-10,13H,3-4,11-12H2
• InChI Key: VAUHDYJJCGSALR-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2=CN(C3=CC=CC=C3S2(=O)=O)C4=CC=C(C=C4)F
• Molecular Formula: C19H17FN2O3S
• Molecular Weight: 372.4 g/mol
• CAS No.: 1251669-79-0

Description

1-acetyl-5-bromo-N-(2-chlorobenzyl)indoline-7-sulfonamide is a versatile chemical compound. Its intricate structure allows for diverse scientific applications, ranging from medicinal research to material sciences. It is a type of indole derivative, which are significant heterocyclic systems in natural products and drugs.

Synthesis Analysis

Indole derivatives, such as this compound, have attracted increasing attention in recent years due to their biologically vital properties. The synthesis of indoline compounds often involves palladium-catalyzed intramolecular amination of ortho-C (sp2)-H bonds.

Molecular Structure Analysis

The molecular structure of this compound is intricate, allowing for diverse scientific applications. Indoles are a significant type of heterocycle as they are found in proteins in the form of amino acids, such as tryptophan.

Chemical Reactions Analysis

The chemical reactions involving indoline derivatives often involve palladium-catalyzed intramolecular amination of ortho-C (sp2)-H bonds. This reaction features high efficiency, low catalyst loadings, mild operating conditions, and the use of inexpensive reagents.